Correction: Core–shell defective TiO2 nanoparticles by femtosecond laser irradiation with enhanced photocatalytic performance
Materials Advances Pub Date: 2023-02-27 DOI: 10.1039/D3MA90017G
Abstract
Correction for ‘Core–shell defective TiO2 nanoparticles by femtosecond laser irradiation with enhanced photocatalytic performance’ by Bersu Bastug Azer et al., Mater. Adv., 2023, https://doi.org/10.1039/d3ma00019b.
Recommended Literature
- [1] Adsorption based realistic molecular model of amorphous kerogen
- [2] Selective hydrogenation of 5-hydroxymethylfurfural to 2,5-bis-(hydroxymethyl)furan using Pt/MCM-41 in an aqueous medium: a simple approach†
- [3] Vitamin K status in healthy volunteers
- [4] A novel magnetic fluid for ultra-fast and highly efficient extraction of N1-methylnicotinamide in urine samples†
- [5] Characterisation of isothiocyanic acid, HNCS, in the solid state: trapped by hydrogen bonding†
- [6] Organic chemistry
- [7] A review of nanostructured surfaces and materials for dental implants: surface coating, patterning and functionalization for improved performance
- [8] Tissue-mimetic hybrid bioadhesives for intervertebral disc repair†
- [9] Chimeric GNA/DNA metal-mediated base pairs†
- [10] Correction: Empowering mechanochemistry with multi-mechanophore polymer architectures
Journal Name:Materials Advances
Research Products
-
CAS no.: 102110-73-6
-
CAS no.: 124387-19-5